Cas no 922089-16-5 (5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide)

$5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide structure$

922089-16-5 structure

Product Name:5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide

CAS No:922089-16-5

MF:C₂₃H₂₂N₂O₅S

MW:438.496184825897

CID:5805952

PubChem ID:40889253

Update Time:2023-11-22

5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, N-(10,11-dihydro-8-methyl-11-oxodibenz[b,f][1,4]oxazepin-2-yl)-5-ethyl-2-methoxy-
- AKOS002003343
- 5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
- 5-ethyl-2-methoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
- 922089-16-5
- F2270-0366
- 5-ethyl-2-methoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
- 5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
- Inchi： 1S/C23H22N2O5S/c1-4-15-6-9-21(29-3)22(12-15)31(27,28)25-16-7-10-19-17(13-16)23(26)24-18-11-14(2)5-8-20(18)30-19/h5-13,25H,4H2,1-3H3,(H,24,26)
- InChI Key： VIUDHRHIFLOQMA-UHFFFAOYSA-N
- SMILES： C1(S(NC2C=C3C(=CC=2)OC2=CC=C(C)C=C2NC3=O)(=O)=O)=CC(CC)=CC=C1OC

Computed Properties

Exact Mass: 438.12494298g/mol
Monoisotopic Mass: 438.12494298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 739
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 102Å²

Experimental Properties

Density: 1.330±0.06 g/cm3(Predicted)
pka: 8.35±0.20(Predicted)

5-ethyl-2-methoxy-N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Pricemore >>

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